4-Amino-1H-pyrazole-1-acetic acid dihydrochloride

• IUPAC Name: 2-(4-aminopyrazol-1-yl)acetic acid;dihydrochloride
• InChI: InChI=1S/C5H7N3O2.2ClH/c6-4-1-7-8(2-4)3-5(9)10;;/h1-2H,3,6H2,(H,9,10);2*1H
• InChI Key: VZGOEOIGWITZPI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CC(=O)O)N.Cl.Cl
• Molecular Formula: C5H9Cl2N3O2
• Molecular Weight: 214.05 g/mol
• CAS RN: 1201935-99-0

Description

“4-Amino-1H-pyrazole-1-acetic acid dihydrochloride” is a heterocyclic building block with the empirical formula C5H9Cl2N3O2. It has a molecular weight of 214.05. This compound is typically in solid form.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “this compound”, often involves the reaction of hydrazones with vicinal diols. Other methods include the [3+2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, and the condensation of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The SMILES string for this compound is Cl.Cl.Nc1cnn(CC(O)=O)c1. The InChI key is VZGOEOIGWITZPI-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“this compound” is a solid with a melting point of 170-175 °C. It has an assay of 95%.

Scientific Research Applications

Introduction to Pyrazole Derivatives
Pyrazoles, including compounds like 4-Amino-1H-pyrazole-1-acetic acid dihydrochloride, are an important class of heterocyclic compounds that have been extensively studied for their wide range of agrochemical and pharmaceutical activities. The core pyrazole structure is found in various compounds demonstrating herbicidal, antimicrobial, antifungal, antiviral, and antioxidant properties. Recent advancements in synthetic strategies have facilitated the development of new pyrazole derivatives under various conditions, further broadening their application spectrum in scientific research (Sheetal et al., 2018).

Pyrazole in Heterocycles Synthesis
The chemistry of pyrazole derivatives extends to the synthesis of diverse heterocyclic compounds, which are pivotal in medicinal chemistry. Pyrazoles are used as building blocks for generating heterocycles like pyrazolo-imidazoles, thiazoles, and others. The versatility of pyrazole derivatives in synthesizing various heterocyclic compounds demonstrates their importance in drug discovery and development processes, highlighting their role in creating new therapeutic agents (M. A. Gomaa & H. Ali, 2020).

Pharmacological Potential
Pyrazole analogs have shown a broad spectrum of pharmacological activities, including anti-inflammatory, analgesic, antipyretic, and anticancer properties. The adaptability of the pyrazole moiety to incorporate different pharmacophoric groups has opened new avenues for drug development, showcasing the therapeutic potential of pyrazole derivatives in treating various diseases (S. Ganguly & Sony Jacob, 2017).

Role in Organic Synthesis
Pyrazole derivatives are also extensively utilized as synthons in organic synthesis, contributing to the development of biologically active compounds with anticancer, analgesic, anti-inflammatory, and antimicrobial activities. The success of pyrazole COX-2 inhibitors has underscored the significance of these heterocycles in medicinal chemistry, offering valuable strategies for designing more active biological agents (A. M. Dar & Shamsuzzaman, 2015).

Safety and Hazards

This compound is classified as an eye irritant (Eye Irrit. 2), skin irritant (Skin Irrit. 2), and may cause respiratory system irritation (STOT SE 3). It is also classified as a combustible solid (Storage Class Code 11).